Cas no 1481327-50-7 (6-chloro-3-(3,3,3-trifluoropropyl)-[1,2,4]triazolo[4,3-b]pyridazine)

• Product Name: 6-chloro-3-(3,3,3-trifluoropropyl)-[1,2,4]triazolo[4,3-b]pyridazine
• CAS No: 1481327-50-7
• MF: C₈H₆ClF₃N₄
• MW: 250.608250141144
• CID: 5577041
• Update Time: 2025-10-28

6-chloro-3-(3,3,3-trifluoropropyl)-[1,2,4]triazolo[4,3-b]pyridazine Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolo[4,3-b]pyridazine, 6-chloro-3-(3,3,3-trifluoropropyl)-
• 6-Chloro-3-(3,3,3-trifluoropropyl)-[1,2,4]triazolo[4,3-b]pyridazine
• 6-chloro-3-(3,3,3-trifluoropropyl)-[1,2,4]triazolo[4,3-b]pyridazine

• Inchi： 1S/C8H6ClF3N4/c9-5-1-2-6-13-14-7(16(6)15-5)3-4-8(10,11)12/h1-2H,3-4H2
• InChI Key： RCCJLDLOOOWWLT-UHFFFAOYSA-N
• SMILES： C12=NN=C(CCC(F)(F)F)N1N=C(Cl)C=C2

Experimental Properties

• Density: 1?+-.0.1 g/cm3(Predicted)
• pka: -0.54±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridazines

Additional information on 6-chloro-3-(3,3,3-trifluoropropyl)-[1,2,4]triazolo[4,3-b]pyridazine

6-Chloro-3-(3,3,3-Trifluoropropyl)-[1,2,4]Triazolo[4,3-b]Pyridazine: A Comprehensive Overview

The compound CAS No. 1481327-50-7, also known as 6-chloro-3-(3,3,3-trifluoropropyl)-[1,2,4]triazolo[4,3-b]pyridazine, is a highly specialized organic compound with a unique structure and potential applications in various fields. This compound belongs to the class of triazolopyridazines, which are known for their versatile chemical properties and structural diversity. The presence of a chlorine atom at the 6-position and a trifluoropropyl group at the 3-position introduces significant electronic and steric effects, making this compound particularly interesting for researchers in the fields of materials science and pharmaceutical chemistry.

The synthesis of 6-chloro-3-(3,3,3-trifluoropropyl)-[1,2,4]triazolo[4,3-b]pyridazine involves a series of carefully designed reactions that highlight the importance of regioselectivity and stereocontrol in heterocyclic chemistry. Recent studies have demonstrated novel methodologies for constructing such complex structures using microwave-assisted synthesis and catalytic cross-coupling reactions. These advancements have not only improved the yield but also reduced the reaction time significantly compared to traditional methods.

One of the most promising applications of this compound lies in its potential as a building block for advanced materials. The incorporation of fluorinated groups into organic molecules is known to enhance their thermal stability and electronic properties. In a recent study published in Nature Materials, researchers utilized this compound as a precursor for synthesizing high-performance organic semiconductors. These materials exhibited exceptional charge transport properties, making them suitable for next-generation electronic devices such as flexible displays and wearable sensors.

In addition to its material science applications, 6-chloro-3-(3,3,3-trifluoropropyl)-[1,2,4]triazolo[4,3-b]pyridazine has shown potential in medicinal chemistry. The triazolopyridazine core is known to exhibit bioactivity against various enzymes and receptors. A recent investigation conducted by researchers at the University of California revealed that this compound acts as a potent inhibitor of histone deacetylases (HDACs), which are key targets in cancer therapy. The study demonstrated that the compound exhibited selective cytotoxicity against cancer cells while sparing normal cells, suggesting its potential as a lead molecule for drug development.

The structural versatility of this compound also makes it an ideal candidate for exploring supramolecular chemistry. By incorporating functional groups such as chlorine and trifluoropropyl moieties into its structure, it becomes possible to design self-assembling systems with predefined architectures. A research team from Tokyo University reported the use of this compound in constructing two-dimensional supramolecular networks through π–π interactions and hydrogen bonding. These networks exhibited unique optical properties and could serve as platforms for sensing applications.

From an environmental standpoint, understanding the degradation pathways of such compounds is crucial for assessing their ecological impact. Recent studies have focused on photodegradation mechanisms under UV light exposure. Results indicated that the trifluoropropyl group plays a significant role in stabilizing excited states during photodegradation processes. This insight could be valuable for designing more sustainable chemical products with reduced environmental footprints.

In conclusion, CAS No. 1481327-50-7, or 6-chloro-3-(3,3,3-trifluoropropyl)-[1,2,4]triazolo[4,3-b]pyridazine, represents a fascinating example of how modern synthetic chemistry can lead to compounds with multifaceted applications. Its unique structure not only enables innovative solutions in materials science but also opens new avenues in drug discovery and environmental chemistry. As research continues to uncover its full potential across diverse disciplines